Cas no 1696743-94-8 (3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)
1696743-94-8 structure
Product Name:3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
CAS No:1696743-94-8
MF:C7H8BrF2N3
MW:252.059327125549
CID:5712519
PubChem ID:136840991
Update Time:2023-11-24
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
- EN300-1118650
- 1696743-94-8
- Pyrazolo[1,5-a]pyrimidine, 3-bromo-7-(difluoromethyl)-4,5,6,7-tetrahydro-
- 3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
-
- Inchi: 1S/C7H8BrF2N3/c8-4-3-12-13-5(6(9)10)1-2-11-7(4)13/h3,5-6,11H,1-2H2
- InChI Key: FCGHLIDEHSNETR-UHFFFAOYSA-N
- SMILES: BrC1C=NN2C=1NCCC2C(F)F
Computed Properties
- Exact Mass: 250.98697g/mol
- Monoisotopic Mass: 250.98697g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 29.8Ų
Experimental Properties
- Density: 1.98±0.1 g/cm3(Predicted)
- Boiling Point: 351.2±37.0 °C(Predicted)
- pka: 1.51±0.40(Predicted)
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1118650-0.05g |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1696743-94-8 | 95% | 0.05g |
$1008.0 | 2023-10-27 | |
| Enamine | EN300-1118650-0.1g |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1696743-94-8 | 95% | 0.1g |
$1056.0 | 2023-10-27 | |
| Enamine | EN300-1118650-0.25g |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1696743-94-8 | 95% | 0.25g |
$1104.0 | 2023-10-27 | |
| Enamine | EN300-1118650-0.5g |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1696743-94-8 | 95% | 0.5g |
$1152.0 | 2023-10-27 | |
| Enamine | EN300-1118650-1.0g |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1696743-94-8 | 1g |
$1572.0 | 2023-06-09 | ||
| Enamine | EN300-1118650-2.5g |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1696743-94-8 | 95% | 2.5g |
$2351.0 | 2023-10-27 | |
| Enamine | EN300-1118650-5.0g |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1696743-94-8 | 5g |
$4557.0 | 2023-06-09 | ||
| Enamine | EN300-1118650-10.0g |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1696743-94-8 | 10g |
$6758.0 | 2023-06-09 | ||
| Enamine | EN300-1118650-1g |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1696743-94-8 | 95% | 1g |
$1200.0 | 2023-10-27 | |
| Enamine | EN300-1118650-5g |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1696743-94-8 | 95% | 5g |
$3479.0 | 2023-10-27 |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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